Cas no 10034-93-2 (Hydrazine Sulfate Salt)

• Product Name: Hydrazine Sulfate Salt
• CAS No: 10034-93-2
• MF: H₆N₂O₄S
• MW: 130.123638629913
• MDL: MFCD00044873
• CID: 48321
• PubChem ID: 24869089
• Update Time: 2026-04-15

Hydrazine Sulfate Salt Chemical and Physical Properties

Names and Identifiers

• Hydrazine sulfate
• Hydrazine sulfate salt
• hydrazinium(2+) sulphate
• 6,8-Dichlorocaprylic Acid Ethyl Ester
• Hydrazine sulphate
• HYDRAZINIUM SULPHATE
• Hydrazinium sulfate
• ACS
• diamidogensulfate
• Diamine sulfate
• Diamine sulfate hydrazine sulfate
• hydrazine disulfate
• Hydrazine sulfate, ACS reagent
• HydrazineSulphateGr
• hydrazinium hydrogensulfate
• hydrazoniumsulfate
• idrazinasolfato
• monohydrazine sulfate
• siranhydrazinu
• nsc-150014
• HYDRAZINESULFATE,CP
• Hydrazine, sulfate
• Hydrazine monosulfate
• Hydrazine, sulfate (1:1)
• Hydrazonium sulfate
• Segidrin
• Hydrazine sulfate (1:1)
• Sehydrin
• Siran hydrazinu
• Idrazina solfato
• Diamidogen sulfate
• Hydrazinium(2+) sulfate
• Hydrazinesulfate
• Hydrazine dihydrogen sulfate salt
• Siran hydrazinu [Czech]
• HYDRAZINE HYDROGEN SULFATE
• Hydrazine sulfate (VAN)
• Idrazina solfato [Italian]
• DTXCID60703
• HYDRAZINE SULFATE [MI]
• Hydrazine sulfate salt, ACS reagent, >=99.0%
• Q413847
• Tox21_302995
• FT-0627114
• EINECS 233-110-4
• CCRIS 336
• NS00082583
• NSC 150014
• hydrazine;sulfuric acid
• HYDRAZINE MONOSULPHATE
• Hydrazine sulfate salt, p.a., ACS reagent, 99.0%
• Hydrazine dihydrogen sulfate
• Hydrazinium sulfate, SAJ first grade, >=97.0%
• UNII-1N369SAT01
• CHEMBL1981828
• HYDRAZINE DIHYDROGEN SULPHATE (1:1)
• NSC215190
• HYDRAZONIUM SULPHATE
• NCI60_001038
• Hydrazine sulfate salt, puriss. p.a., ACS reagent, >=99.0%
• MFCD00044873
• AMY8941
• HYDRAZINE HYDROGEN SULPHATE
• ZGCHATBSUIJLRL-UHFFFAOYSA-N
• NSC-215190
• Hydrazine sulphate salt
• NSC 215190
• Hydrazinium sulfate, Hydrazonium sulfate
• Hydrazinium sulfate, JIS special grade, >=99.0%
• HYDRAZINE SULFATE [MART.]
• DTXSID8020703
• NSC150014
• Hydrazine sulfate salt, 99.999% trace metals basis
• Hydrazine sulfate salt, Vetec(TM) reagent grade, 97%
• 10034-93-2
• Idrazina solfato [Italian]
• HYDRAZINE SULFATE [WHO-DD]
• HYDRAZINE SULFATE [HSDB]
• AI3-18433
• AKOS015901874
• HYDRAZINE DIHYDROGEN SULFATE (1:1)
• CAS-10034-93-2
• NCGC00256445-01
• 1N369SAT01
• Hydrazinsulfat
• hydrazine; sulfuric acid
• WLN: ZZ &S-O4
• HYDRAZINE, SULPHATE (1:1)
• HSDB 5086
• 1184-66-3
• DB-029899
• CS-0198003
• IDRAZINA SOLFATO (ITALIAN)
• HYDRAZINE HYDROSULFATE
• HYDRAZINE DIHYDROGEN SULFATE (SALT)
• HYDRAZINE SULFATE (MART.)
• Hydrazine sulfate (99%)
• HY-W115752
• SIRAN HYDRAZINU (CZECH)
• Hydrazine Sulfate Salt

• MDL： MFCD00044873
• Inchi： 1S/H4N2.H2O4S/c1-2;1-5(2,3)4/h1-2H2;(H2,1,2,3,4)
• InChI Key： ZGCHATBSUIJLRL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NN
• BRN： 8778859

Computed Properties

• Exact Mass: 130.00500
• Monoisotopic Mass: 130.004827
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless squamous crystals or orthorhombic crystals. Tasteless.
• Density: 1.37
• Melting Point: 254 °C (lit.)
• Boiling Point: 330°Cat760mmHg
• Flash Point: °C
• PH: 1.5 (50g/l, H2O, 20℃)
• Solubility: 30g/l
• Water Partition Coefficient: 30 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with nitrites, strong oxidizing agents.
• PSA: 135.02000
• LogP: 0.64740
• Merck: 14,4772
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in cold water, easily soluble in hot water, with a solubility of 30g/l (20 ℃), and the aqueous solution is acidic. Insoluble in alcohol.
• Vapor Pressure: No data available

Hydrazine Sulfate Salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H317,H331,H350,H410
• Warning Statement： P201,P261,P273,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：3
• Hazard Category Code： 45-23/24/25-35-43-50/53
• Safety Instruction： S53-S45-S60-S61
• RTECS：MV9625000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R23/24/25; R43; R45; R50/53
• Packing Group：II
• Safety Term：8
• HazardClass：8 (6.1)
• PackingGroup：III
• Toxicity：Hydrazine sulfate is moderately toxic. Symptoms of ingestion are paresthesia, somnolence, nausea, and vomiting. It also is an irritant to the eye. It is a confirmed carcinogen and an experimental teratogen.
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal sulfates
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Hydrazine Sulfate Salt

Introduction to Hydrazine Sulfate Salt (CAS No. 10034-93-2)

Hydrazine Sulfate Salt, with the chemical formula N₂H₄·H₂SO₄, is a well-established compound in the field of pharmaceuticals and chemical synthesis. Its CAS number, 10034-93-2, uniquely identifies it within the global chemical registry, underscoring its significance in various industrial and research applications. This compound is primarily recognized for its role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical sector.

The structure of Hydrazine Sulfate Salt consists of a hydrazine molecule (N₂H₄) combined with a sulfate anion (SO₄²⁻). This combination imparts unique chemical properties that make it valuable in multiple contexts. Hydrazine, a highly reactive molecule, is known for its ability to participate in various organic transformations, including condensation reactions and redox processes. When stabilized by the sulfate salt form, these reactivities are modulated, making the compound safer to handle while retaining its synthetic utility.

In recent years, Hydrazine Sulfate Salt has garnered attention for its applications in medicinal chemistry. One of the most notable areas is its use as a precursor in the synthesis of antitubercular agents. For instance, it serves as a key intermediate in the preparation of ethambutol, a first-line drug used to treat tuberculosis. The growing global health challenges associated with drug-resistant TB have spurred renewed interest in optimizing synthetic routes that incorporate Hydrazine Sulfate Salt, ensuring efficient and scalable production.

Moreover, advancements in materials science have highlighted the role of Hydrazine Sulfate Salt in developing novel catalysts and functional materials. Its ability to act as a ligand or a reducing agent has been explored in various catalytic systems. For example, researchers have investigated its use in transition-metal-catalyzed cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds essential for constructing complex organic molecules. These findings not only expand its utility but also contribute to the development of greener and more efficient synthetic methodologies.

The pharmaceutical industry has also leveraged Hydrazine Sulfate Salt in the development of anticancer agents. Hydrazine derivatives are known for their ability to interfere with cellular metabolism, making them effective against rapidly dividing cancer cells. While direct application of Hydrazine Sulfate Salt as a therapeutic agent is limited due to its toxicity profile, it remains a crucial building block for designing more selective and potent drugs. Recent studies have focused on modifying its structure to enhance bioavailability and reduce side effects, promising future breakthroughs in oncology.

From an industrial perspective, Hydrazine Sulfate Salt is utilized in various non-pharmaceutical applications as well. It plays a role in water treatment processes, where it acts as a disinfectant and algaecide. Additionally, it is employed in rocket propellant formulations and as a precursor for certain polymers. These diverse applications underscore its versatility and economic importance.

The synthesis of Hydrazine Sulfate Salt typically involves reacting hydrazine monohydrate with sulfuric acid under controlled conditions. This process must be carefully monitored to ensure high yield and purity, as impurities can significantly affect downstream applications. Recent innovations in synthetic chemistry have focused on improving these processes by optimizing reaction conditions and developing more sustainable methods.

Safety considerations are paramount when handling Hydrazine Sulfate Salt due to its reactivity and potential health hazards. Proper storage conditions must be maintained to prevent decomposition or unintended reactions. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is essential when working with this compound. Furthermore, waste disposal must adhere to stringent environmental regulations to mitigate any ecological impact.

The regulatory landscape governing Hydrazine Sulfate Salt varies by region but generally requires compliance with chemical safety standards set by agencies like the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). Manufacturers and distributors must ensure that all regulatory requirements are met before commercialization or distribution.

Future research directions for Hydrazine Sulfate Salt are likely to focus on expanding its applications in drug discovery and materials science. The development of novel derivatives with enhanced properties could unlock new possibilities for therapeutic interventions and advanced material formulations. Additionally, efforts may be directed toward creating more sustainable synthesis methods that minimize environmental impact while maintaining high efficiency.